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Compound of Interest

Compound Name:
4-Hydroxy-2-methylphenylboronic

acid

Cat. No.: B031394 Get Quote

Introduction

4-Hydroxy-2-methylphenylboronic acid, also known as 4-hydroxy-2-methylbenzeneboronic

acid or 5-hydroxytoluene-2-boronic acid, is an organic boron compound with the chemical

formula C7H9BO3. It presents as a white to off-white crystalline solid[1]. This versatile

compound is a valuable intermediate in organic synthesis, particularly in medicinal chemistry

and materials science[2].

Key Applications

Suzuki-Miyaura Cross-Coupling: As a boronic acid derivative, it is an essential reagent in

Suzuki-Miyaura cross-coupling reactions. This functionality allows for the formation of

carbon-carbon bonds, enabling the selective functionalization of aromatic compounds[2].

Drug Development: The compound plays a significant role in the synthesis of

pharmaceuticals, especially in the development of anti-cancer agents. Its boronic acid moiety

can form stable complexes with biomolecules, which can enhance drug efficacy[2].

Bioconjugation: It is employed in bioconjugation processes for attaching to proteins or

antibodies, which is crucial for creating targeted therapies and diagnostic tools[2].

Sensor Development: 4-Hydroxy-2-methylphenylboronic acid is utilized in creating

chemical sensors, for instance, those designed to detect glucose levels, making it valuable in
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the medical field for managing diabetes[2].

Physicochemical Properties

Property Value

Molecular Formula C7H9BO3[3]

Molecular Weight 151.96 g/mol [3]

Appearance White to Almost white powder/crystal[1]

Melting Point 100-104°C

Storage
Keep in a dark place, sealed in dry, room

temperature conditions

Experimental Protocol: Synthesis from Boronate
Ester Precursor
This protocol details the synthesis of 4-Hydroxy-2-methylphenylboronic acid via the

oxidative cleavage of its pinacol boronate ester precursor, 3-methyl-4-(4,4,5,5-tetramethyl-

1,3,2-dioxaborolan-2-yl)phenol[3].

Materials and Reagents
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Reagent M.W. ( g/mol ) Amount (mg)
Amount
(mmol)

Equivalents

3-methyl-4-

(...)phenol
234.12 870.4 3.72 1.0

Sodium

periodate

(NaIO4)

213.89 2390 11.15 3.0

Ammonium

acetate

(NH4OAc)

77.08 859.8 11.15 3.0

Acetone - 24 mL - -

Water - 12 mL - -

Ethyl Acetate - - - -

Hexanes - - - -

Anhydrous

Magnesium

Sulfate

- - - -

Sodium Chloride - - - -

Equipment

Round-bottom flask

Magnetic stirrer and stir bar

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Separatory funnel

Silica gel for column chromatography
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Procedure

Reaction Setup: In a round-bottom flask, dissolve 3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-

dioxaborolan-2-yl)phenol (870.4 mg, 3.72 mmol) and ammonium acetate (859.8 mg, 11.15

mmol) in a solvent mixture of acetone and water (2:1 ratio, 36 mL total)[3].

Reagent Addition: Add sodium periodate (2.39 g, 11.15 mmol) to the solution at room

temperature[3].

Reaction: Stir the reaction mixture vigorously at room temperature for 68 hours[3].

Workup:

After 68 hours, filter the mixture to remove any solids and concentrate the filtrate using a

rotary evaporator[3].

Add sodium chloride to the concentrated filtrate and perform an extraction with ethyl

acetate[3].

Collect the organic layer and dry it over anhydrous magnesium sulfate[3].

Filter off the drying agent and concentrate the organic layer under reduced pressure to

obtain the crude product[3].

Purification: Purify the resulting residue by silica gel column chromatography, using a 1:4

mixture of ethyl acetate and hexanes as the eluent[3].

Final Product: The purification yields 4-hydroxy-2-methylphenylboronic acid as a solid

(275.7 mg, 49% yield)[3].

Characterization Data

¹H NMR (400 MHz, d6-DMSO): δ 9.28 (s, 1H), 7.70 (d, J = 9 Hz, 1H), 6.56-6.52 (m, 2H),

2.55 (s, 3H)[3].

ESI-LCMS: m/z 151 (M-H)⁻[3].

Safety Precautions
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This compound is irritating to the eyes, respiratory system, and skin.

Wear suitable protective clothing, gloves, and eye/face protection during handling.

In case of eye contact, rinse immediately with plenty of water and seek medical advice.

Visualized Workflow
Caption: Synthesis workflow for 4-Hydroxy-2-methylphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenylboronic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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